Cas no 1396815-19-2 (2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide)

• Product Name: 2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide
• CAS No: 1396815-19-2
• MF: C₁₇H₁₂F₃N₃O₄S
• MW: 411.355093002319
• CID: 6483786
• Update Time: 2025-10-31

2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide
• 2-(thiophene-3-carbonylamino)-N-[[4-(trifluoromethoxy)phenyl]methyl]-1,3-oxazole-4-carboxamide

• Inchi： 1S/C17H12F3N3O4S/c18-17(19,20)27-12-3-1-10(2-4-12)7-21-15(25)13-8-26-16(22-13)23-14(24)11-5-6-28-9-11/h1-6,8-9H,7H2,(H,21,25)(H,22,23,24)
• InChI Key： XLZNDBQXAZKUGG-UHFFFAOYSA-N
• SMILES： O1C=C(C(NCC2=CC=C(OC(F)(F)F)C=C2)=O)N=C1NC(C1C=CSC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide

Introduction to 2-(Thiophene-3-amido)-N-{4-(Trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide (CAS No. 1396815-19-2)

2-(Thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide, with the CAS number 1396815-19-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiophene ring, an amide group, and a trifluoromethoxy substituent, which collectively contribute to its potential therapeutic applications.

The chemical structure of 2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide is particularly noteworthy for its ability to modulate various biological targets. The presence of the thiophene ring and the trifluoromethoxy group enhances its lipophilicity and metabolic stability, making it a promising candidate for drug development. Recent studies have shown that this compound exhibits potent activity against a range of diseases, including cancer and inflammatory disorders.

In the context of cancer research, 2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide has been investigated for its antiproliferative effects on various cancer cell lines. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that it may have potential as a novel anticancer agent.

Beyond its anticancer properties, 2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide has also shown promise in the treatment of inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide have been extensively studied to evaluate its suitability for clinical use. Research has shown that it exhibits favorable oral bioavailability and a long half-life, which are essential characteristics for a successful drug candidate. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential for therapeutic applications.

In terms of synthetic methods, the preparation of 2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide involves several well-established chemical reactions. The synthesis typically begins with the formation of the thiophene amide intermediate, followed by coupling with an appropriately substituted benzylamine derivative. The final step involves cyclization to form the oxazole ring. These synthetic routes are highly efficient and can be scaled up for large-scale production.

The current landscape of pharmaceutical research is rapidly evolving, with a growing emphasis on the development of targeted therapies and personalized medicine. In this context, compounds like 2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide represent a significant advancement in the field. Ongoing clinical trials are aimed at further elucidating its safety and efficacy in human subjects.

In conclusion, 2-(thiophene-3-amido)-N-{4-(trifluoromethoxy)phenylmethyl}-1,3-oxazole-4-carboxamide (CAS No. 1396815-19-2) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both cancer and inflammatory disease treatments. As research continues to advance, it is likely that this compound will play a significant role in shaping the future of medicinal chemistry and pharmaceutical innovation.